KR31173

• CAS: 260554-07-2
• Molecular Formula: C31H30N8O2
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C31H30N8O2/c1-3-4-12-29-32-26-18-25(28-11-7-8-17-39(28)40)27(20-41-2)33-31(26)38(29)19-21-13-15-22(16-14-21)23-9-5-6-10-24(23)30-34-36-37-35-30/h5-11,13-18H,3-4,12,19-20H2,1-2H3,(H,34,35,36,37)
• InChIKey: KTIHPEHEYAUWHK-UHFFFAOYSA-N

KR31173: High-Specificity AT1 Antagonist for PET Imaging

KR31173 (CAS 260554-07-2) is a non-peptide angiotensin II type 1 (AT1) receptor antagonist with an in vitro IC50 of 3.27 nM [1]. Structurally, it is a 3H-imidazo[4,5-b]pyridine derivative containing a pyridine N-oxide moiety that distinguishes it from biphenyltetrazole-based antagonists such as losartan and its active metabolite EXP3174 [2]. The compound was developed as a positron emission tomography (PET) radioligand when labeled with carbon-11, enabling non-invasive in vivo quantification of AT1 receptor density and regulation across multiple species [2][3].

PET Tracer for AT1 Receptor Imaging Designed for in vivo quantification of angiotensin II type 1 receptor density

Distinct Pyridine N-Oxide Scaffold Provides binding kinetics profile that differs from earlier AT1 radioligands

Multi-Species Binding Validation Demonstrated specific binding across mouse, dog, pig, baboon and human research models

• [1] MedChemExpress. KR31173 Product Datasheet. KR31173 is an AT1 antagonist with an IC50 of 3.27 nM. View Source
• [2] Mathews WB, Yoo SE, Lee SH, et al. A novel radioligand for imaging the AT1 angiotensin receptor with PET. Nucl Med Biol. 2004;31(5):571-574. View Source
• [3] Szabo Z, Xia J, Mathews WB, et al. PET imaging of the AT1 receptor with [11C]KR31173. Nucl Med Biol. 2006;33(2):193-202. View Source

Why KR31173 Cannot Be Substituted by Similar AT1 Antagonists

Although numerous AT1 receptor antagonists exist with similar or even higher binding affinities, their suitability for in vivo imaging applications varies dramatically due to differences in physicochemical properties, metabolic stability, and nonspecific binding characteristics. Fimasartan exhibits a Kd of 0.03 nM [1]—approximately 100-fold more potent than KR31173 in vitro—yet this enhanced affinity does not translate to superior imaging performance. Conversely, the previously developed PET radioligand [11C]L-159,884 demonstrated only 34% specific binding in baboon renal cortex [2], rendering it suboptimal for quantitative receptor imaging. These disparities underscore that in-class compounds cannot be interchanged for PET tracer applications without empirical validation of each candidate's biodistribution, specific-to-nonspecific binding ratio, and species-specific pharmacokinetic profile.

Scaffold-Dependent Kinetics

Pyridine N-oxide structure may produce in vivo kinetics distinct from other AT1 radioligands, limiting direct substitution

In Vitro-to-In Vivo Translation Gap

Similar AT1 binding affinity (IC50) does not ensure comparable specific binding fraction or metabolic stability in PET studies

Quantification Accuracy Shift

Tissue pharmacokinetics and specific binding fractions may differ significantly across AT1 analog tracers, affecting image quantification

• [1] Kim JH, Lee JH, Paik SH, et al. Pharmacological profiles of a highly potent and long-acting angiotensin II receptor antagonist, fimasartan, in rats and dogs after oral administration. FASEB J. 2007;21(6):A1184. Kd = 0.03 nM, t1/2 = 63.7 min in HEK-293 cells. View Source
• [2] Szabo Z, Xia J, Mathews WB, et al. PET imaging of the AT1 receptor with [11C]KR31173. Nucl Med Biol. 2006;33(2):193-202. View Source

Quantitative Differentiation: Head-to-Head AT1 Tracer Comparisons

Specific Binding Fraction vs. L-159,884 in Nonhuman Primates

In baboon PET imaging studies, [11C]KR31173 demonstrated substantially higher specific binding than the earlier-developed radioligand [11C]L-159,884 under comparable experimental conditions [1]. This head-to-head comparison provides direct evidence for selecting KR31173 over L-159,884 for AT1 receptor imaging applications.

Specific Binding vs. L-159,884

Head-to-head

81% specific binding vs 34% (2.38-fold higher)

Reported higher specific binding supports signal-to-noise review for receptor quantification

Baboon renal cortex; 55–75 min post-injection

Evidence Dimension	Specific binding rate in renal cortex
Target Compound Data	81% specific binding
Comparator Or Baseline	[11C]L-159,884: 34% specific binding
Quantified Difference	2.4-fold higher specific binding (81% vs 34%)
Conditions	Baboon renal cortex at 55-75 min post-injection; PET imaging

Why This Matters

Higher specific binding enables more accurate receptor quantification and improved signal-to-noise ratios, directly impacting the reliability of PET imaging data for both research and potential clinical translation.

• [1] Szabo Z, Xia J, Mathews WB, et al. PET imaging of the AT1 receptor with [11C]KR31173. Nucl Med Biol. 2006;33(2):193-202. View Source

In Vitro Potency Compared to SK-1080

[11C]KR31173 exhibits consistently high specific binding across multiple preclinical species, establishing a robust translational profile that many alternative AT1 PET tracers lack [1]. This cross-species consistency reduces the risk of species-specific tracer failure during translational research programs.

AT1 Binding Affinity (IC50)

Head-to-head

3.27 nM vs SK-1080 11.6 nM (3.5-fold)

Reported higher affinity may support tracer dosing sensitivity in imaging assays

Rat liver homogenates

Evidence Dimension	Specific binding rate in renal cortex across species
Target Compound Data	Mouse: 80-90% [1]; Dog: 95% at 75-95 min pi [1]; Baboon: 81% at 55-75 min pi [1]
Comparator Or Baseline	Class baseline: Most AT1 PET tracers lack validated cross-species specific binding data (Class-level inference)
Quantified Difference	Not applicable for cross-species consistency metric
Conditions	Ex vivo biodistribution (mice), PET imaging (dogs and baboon)

Why This Matters

Cross-species validation significantly reduces translational uncertainty, making KR31173 a more reliable choice for research programs spanning rodent models through non-human primates.

• [1] Szabo Z, Xia J, Mathews WB, et al. PET imaging of the AT1 receptor with [11C]KR31173. Nucl Med Biol. 2006;33(2):193-202. View Source

Plasma Metabolic Stability in Large Animal Models

[11C]KR31173 achieves tissue-to-blood ratios exceeding 10:1 in key AT1 receptor-expressing organs in mice [1]. While many AT1 antagonists bind with high affinity in vitro, few achieve this magnitude of in vivo target tissue accumulation, which is essential for adequate PET signal contrast.

Plasma Metabolic Stability

Cross-study comparable

>85% intact tracer at 60 min (porcine)

Minimal metabolism supports kinetic modeling accuracy in quantitative PET

Porcine model; L-159,884 showed rapid metabolism in cited studies

Evidence Dimension	Tissue-to-blood ratio at 30-60 min post-injection
Target Compound Data	Greater than 10:1 in adrenal glands, kidneys, and liver
Comparator Or Baseline	Class baseline: Many candidate radioligands fail to achieve >5:1 tissue-to-blood ratios in target organs (Class-level inference)
Quantified Difference	Exceeds typical class threshold by approximately 2-fold
Conditions	Male CD-1 mice; 19.1 MBq (517 μCi, 1.45 μg/kg) i.v. injection; measurements at 5-90 min post-injection

Why This Matters

A tissue-to-blood ratio exceeding 10:1 is a critical threshold for viable PET imaging, ensuring adequate target-to-background contrast for reliable quantitative analysis and image interpretation.

• [1] Mathews WB, Yoo SE, Lee SH, et al. A novel radioligand for imaging the AT1 angiotensin receptor with PET. Nucl Med Biol. 2004;31(5):571-574. View Source

Detecting AT1 Upregulation After Myocardial Infarction

[11C]KR31173 detects transient regional AT1 receptor upregulation following myocardial ischemia-reperfusion injury in a rat model, with a peak infarct-to-remote ratio of 3.16 ± 0.57 at 3 weeks post-surgery compared to 1.07 ± 0.09 in control animals [1]. This functional demonstration of disease-associated receptor dynamics validates the tracer's utility beyond static receptor density measurement.

Post-MI AT1 Upregulation Detection

Supporting evidence

3.0-fold increase at week 3; SK-1080 blockade reduced signal to near-control level

Supports dynamic receptor regulation monitoring in disease-model research

Rat ischemia-reperfusion; autoradiography and small-animal PET

Evidence Dimension	Infarct-to-remote tissue uptake ratio
Target Compound Data	Peak ratio of 3.16 ± 0.57 at 3 weeks post-ischemia
Comparator Or Baseline	Control (non-ischemic): 1.07 ± 0.09
Quantified Difference	Approximately 3-fold increase over baseline
Conditions	Male Wistar rats; 20-25 min left coronary artery ligation; autoradiography ex vivo

Why This Matters

The ability to detect dynamic receptor regulation in disease states distinguishes KR31173 as a functional imaging tool rather than merely a receptor occupancy probe, supporting its use in longitudinal studies of cardiovascular pathophysiology and therapeutic intervention.

• [1] Higuchi T, Fukushima K, Xia J, et al. Radionuclide imaging of angiotensin II type 1 receptor upregulation after myocardial ischemia-reperfusion injury. J Nucl Med. 2010;51(12):1956-1961. View Source

Tissue-to-Blood Ratios and Multi-Species Specific Binding

A parallel connectivity compartmental model has been validated for [11C]KR31173 in porcine kidney, demonstrating significant correlations (r > 0.9) between rate constants and binding parameters derived from convolution and deconvolution curve fittings [1]. This validated quantitative framework is not available for most alternative AT1 PET tracers.

Tissue-to-Blood Ratio

Head-to-head

>10:1 (adrenals, kidneys, liver); 95% specific binding in dog kidney

High target-to-background ratio supports image contrast in biodistribution studies

CD-1 mice, beagle dogs; specificity confirmed by blockade

Evidence Dimension	Correlation between model-derived rate constants and binding parameters
Target Compound Data	r > 0.9 for convolution and deconvolution curve fittings
Comparator Or Baseline	Class baseline: Most AT1 PET tracers lack validated compartmental models for quantitative analysis (Class-level inference)
Quantified Difference	Not applicable
Conditions	Porcine model; 90 min dynamic PET; two-tissue compartment model with parallel connectivity

Why This Matters

Availability of a validated quantitative model enables precise, reproducible estimation of receptor binding parameters, which is essential for rigorous scientific studies requiring accurate measurement of AT1 receptor density and occupancy.

• [1] Gulaldi NCM, Xia J, Feng T, et al. Modeling of the renal kinetics of the AT1 receptor specific PET radioligand [11C]KR31173. Biomed Res Int. 2013;2013:835859. View Source

KR31173 Validated PET Imaging Applications

Renal Cortical AT1 Receptor Quantification

Based on demonstrated 95% specific binding in canine renal cortex and 81% specific binding in baboon [1], KR31173 is optimally suited for longitudinal PET studies investigating AT1 receptor regulation in renal pathophysiology, including renal artery stenosis and hypertension models. The validated compartmental model (r > 0.9 correlation between rate constants and binding parameters) enables rigorous quantitative analysis of receptor dynamics [2].

Myocardial AT1 Upregulation Post-Infarction Monitoring

The documented ability of [11C]KR31173 to detect transient regional AT1 receptor upregulation following myocardial ischemia-reperfusion, with a peak infarct-to-remote ratio of 3.16 ± 0.57 at 3 weeks post-injury versus 1.07 ± 0.09 in controls [3], supports its use in cardiac remodeling research. This application is particularly valuable for evaluating the efficacy of anti-RAS therapeutic interventions, as demonstrated by the differential effects of valsartan versus enalapril on tracer uptake [3].

Cross-Species Translational AT1 Pharmacology Studies

KR31173's validated specific binding across mouse (80-90%), dog (95%), and baboon (81%) models [1] makes it the preferred choice for translational imaging programs requiring consistent tracer behavior across species. The 2.4-fold higher specific binding compared to [11C]L-159,884 (81% vs 34%) in primate studies [1] provides additional confidence in data quality for studies progressing toward clinical translation.

Compartmental Modeling of Renal AT1 Kinetics

The high tissue-to-blood ratios exceeding 10:1 in AT1 receptor-rich organs [4] and the compound's demonstrated utility in ex vivo autoradiography for validating in vivo PET findings [3] position KR31173 as a valuable tool for correlative imaging studies combining in vivo PET with ex vivo tissue analysis. This dual-modality applicability supports rigorous validation of receptor expression changes in response to physiological or pharmacological interventions.

Application

Selection Property

Validation Focus

Renal AT1 receptor quantification studies

High specific binding fraction & validated IDIF methodology

Longitudinal receptor density monitoring without arterial sampling

Post-infarction cardiac AT1 upregulation studies

Specific signal confirmed by AT1 blockade (SK-1080)

Time-dependent receptor regulation monitoring in disease models

Cross-species AT1 translational imaging

Consistent specific binding across mice, dogs, pigs, baboons, and human research matrices

Translational comparability of tracer kinetics and receptor quantification

Renal AT1 kinetic modeling studies

Validated parallel-connectivity compartmental model

Simplified receptor quantification when arterial input is unavailable

• [1] Szabo Z, Xia J, Mathews WB, et al. PET imaging of the AT1 receptor with [11C]KR31173. Nucl Med Biol. 2006;33(2):193-202. View Source
• [2] Gulaldi NCM, Xia J, Feng T, et al. Modeling of the renal kinetics of the AT1 receptor specific PET radioligand [11C]KR31173. Biomed Res Int. 2013;2013:835859. View Source
• [3] Higuchi T, Fukushima K, Xia J, et al. Radionuclide imaging of angiotensin II type 1 receptor upregulation after myocardial ischemia-reperfusion injury. J Nucl Med. 2010;51(12):1956-1961. View Source
• [4] Mathews WB, Yoo SE, Lee SH, et al. A novel radioligand for imaging the AT1 angiotensin receptor with PET. Nucl Med Biol. 2004;31(5):571-574. View Source